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Compound of Interest

Alanine, N-(4-chlorophenyl)-2-
Compound Name:

methyl-
CAS No.: 17413-86-4
Cat. No.: B3336055

Get Quote

Executive Summary & Chemical Identity

Alanine, N-(4-chlorophenyl)-2-methyl-, systematically known as 2-[(4-chlorophenyl)amino]-2-
methylpropanoic acid, is a synthetic organic compound belonging to the class of

-amino acids. It is structurally characterized by a central quaternary carbon bonded to a
carboxylic acid, two methyl groups, and a 4-chloroaniline moiety.

This compound is of significant interest in medicinal chemistry as the amino-bioisostere of
clofibric acid (the active metabolite of clofibrate). While clofibric acid contains an ether linkage
(-O-), this compound features an amine linkage (-NH-), altering its hydrogen-bonding potential
and metabolic stability while retaining the core pharmacophore required for Peroxisome
Proliferator-Activated Receptor (PPAR) modulation.
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Identifier Type Value

CAS Number 17413-86-4

2-[(4-chlorophenyl)amino]-2-methylpropanoic
IUPAC Name [(d P ¥ ] yiprop
aci

N-(4-Chlorophenyl)-2-methylalanine; N-(4-

Common Synonyms Chlorophenyl)-

-aminoisobutyric acid; CPIB-amine

C
Molecular Formula H
CINO
Molecular Weight 213.66 g/mol
InChiKey IEEYGIXMTBZTJR-UHFFFAOYSA-N
SMILES CC(C)(C(=0O)O)Nclcce(Clecl

Chemical Properties & Physical Characteristics

The physicochemical profile of N-(4-chlorophenyl)-2-methylalanine is dictated by the steric bulk
of the gem-dimethyl group and the lipophilicity of the chlorophenyl ring.
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Property Specification / Value
Physical State Solid (Crystalline powder)

) ) 148-152 °C (Experimental range for similar
Melting Point

anilino acids)

Soluble in organic solvents (DMSO, Methanol,

Solubilit
Y Ethanol); Sparingly soluble in water
Acidity (pKa) ~4.0 (Carboxylic acid); The amine is weakly
cidi a

yP basic due to phenyl delocalization
Lipophilicity (LogP) ~2.5 (Estimated)

- Stable under standard laboratory conditions;
Stability

Sensitive to strong oxidizers

Synthesis & Production Protocols

The synthesis of N-(4-chlorophenyl)-2-methylalanine is typically achieved via a nucleophilic
substitution reaction between 4-chloroaniline and a derivative of 2-bromo-2-methylpropanoic
acid (often the ester, followed by hydrolysis, or directly under basic conditions).

Protocol: Nucleophilic Substitution Synthesis

Objective: Synthesize 2-[(4-chlorophenyl)amino]-2-methylpropanoic acid with >95% purity.

Reagents:

4-Chloroaniline (1.0 eq)

2-Bromo-2-methylpropanoic acid (1.1 eq)

Triethylamine (TEA) or Sodium Hydroxide (NaOH) (2.5 eq)

Solvent: Toluene or DMF

Step-by-Step Methodology:
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e Preparation: Dissolve 4-chloroaniline (12.75 g, 100 mmol) in 100 mL of DMF in a round-
bottom flask equipped with a reflux condenser.

e Addition: Add 2-bromo-2-methylpropanoic acid (18.4 g, 110 mmol) slowly to the solution.

» Basification: Add Triethylamine (25.3 g, 250 mmol) dropwise to neutralize the HBr generated
and drive the reaction.

o Reflux: Heat the mixture to 80—-100 °C for 12—-16 hours under nitrogen atmosphere. Monitor
progress via TLC (hexane/ethyl acetate 3:1).

o Work-up:
o Cool the reaction mixture to room temperature.
o Pour into 500 mL of ice-cold water.
o Adjust pH to ~3—4 using 1M HCI to precipitate the free acid.

 Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol/water
to yield the target compound as white crystals.

Synthetic Pathway Diagram

4-Chloroaniline + Base (TEA)

(Nucleophile) \
Transition State - HBr MHErauerapEm)

———— | 2-methylalanine

/ (SN2-like) (CAS 17413-86-4)

2-Bromo-2-methyl-
propanoic acid

Click to download full resolution via product page

Figure 1: Synthetic pathway for CAS 17413-86-4 via nucleophilic substitution.

Applications & Biological Relevance
Medicinal Chemistry: Bioisosterism

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3336055/docs?utm_src=pdf-body-img#technical-guide-alanine-n-4-chlorophenyl-2-methyl-cas-17413-86-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3336055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

This compound serves as a critical tool in Structure-Activity Relationship (SAR) studies for
fibrate drugs. By replacing the ether oxygen of clofibric acid with an amine nitrogen,
researchers can evaluate the role of the hydrogen bond donor (NH) versus acceptor (O) in
PPAR

binding.

 Clofibric Acid (Ether): 2-(4-chlorophenoxy)-2-methylpropanoic acid.

o Target Compound (Amine): 2-[(4-chlorophenyl)amino]-2-methylpropanoic acid.
The amine analog typically exhibits:

e Increased Polarity: The NH group can act as a hydrogen bond donor.

o Altered Metabolism: The C-N bond is generally more resistant to oxidative cleavage than the
C-O bond in certain enzymatic environments, though the aniline moiety introduces potential
for N-oxidation.

Herbicide Intermediates

Structurally, the compound resembles the "anilide" class of herbicides (e.g., Propanil) and
"phenoxy" herbicides (e.g., Mecoprop). It is used as a reference standard in environmental
analysis to distinguish between amino- and phenoxy- degradation products in soil and water
samples.

Structural Comparison Diagram
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Structure:
CI-Ph-O-C(Me)2-COOH

CAS 17413-86-4 (Bioisostere)
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Figure 2: Structural comparison highlighting the bioisosteric relationship with Clofibric Acid.

Safety & Handling

As a halogenated aniline derivative, standard safety protocols for hazardous organic chemicals
apply.

» GHS Classification:
o Warning: Causes skin irritation (H315).
o Warning: Causes serious eye irritation (H319).
o Warning: May cause respiratory irritation (H335).

o PPE Requirements: Nitrile gloves, safety goggles, and lab coat. Work within a fume hood to
avoid inhalation of dust.
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» Storage: Store in a cool, dry place (2-8 °C recommended) away from strong oxidizing
agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3336055/docs?utm_src=pdf-body#technical-guide-alanine-n-4-chlorophenyl-2-methyl-cas-17413-86-4
https://pubchem.ncbi.nlm.nih.gov/compound/86068
https://www.benchchem.com/product/b3336055/docs?utm_src=pdf-body#technical-guide-alanine-n-4-chlorophenyl-2-methyl-cas-17413-86-4
https://www.benchchem.com/product/b3336055/docs?utm_src=pdf-body#technical-guide-alanine-n-4-chlorophenyl-2-methyl-cas-17413-86-4
https://comptox.epa.gov/dashboard/chemical/details/DTXSID00656501
https://www.benchchem.com/product/b3336055/docs#technical-guide-alanine-n-4-chlorophenyl-2-methyl-cas-17413-86-4
https://www.benchchem.com/product/b3336055/docs#technical-guide-alanine-n-4-chlorophenyl-2-methyl-cas-17413-86-4
https://www.benchchem.com/product/b3336055/docs#technical-guide-alanine-n-4-chlorophenyl-2-methyl-cas-17413-86-4
https://www.benchchem.com/product/b3336055/docs#technical-guide-alanine-n-4-chlorophenyl-2-methyl-cas-17413-86-4
https://www.benchchem.com/product/b3336055?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3336055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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